molecular formula C31H29N3O B8473453 4-{4-[1-(Triphenylmethyl)-1H-1,2,3-triazol-4-yl]butyl}phenol CAS No. 568594-80-9

4-{4-[1-(Triphenylmethyl)-1H-1,2,3-triazol-4-yl]butyl}phenol

Cat. No.: B8473453
CAS No.: 568594-80-9
M. Wt: 459.6 g/mol
InChI Key: SCFKODVHLCHLLE-UHFFFAOYSA-N
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Description

4-{4-[1-(Triphenylmethyl)-1H-1,2,3-triazol-4-yl]butyl}phenol is a useful research compound. Its molecular formula is C31H29N3O and its molecular weight is 459.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

568594-80-9

Molecular Formula

C31H29N3O

Molecular Weight

459.6 g/mol

IUPAC Name

4-[4-(1-trityltriazol-4-yl)butyl]phenol

InChI

InChI=1S/C31H29N3O/c35-30-22-20-25(21-23-30)12-10-11-19-29-24-34(33-32-29)31(26-13-4-1-5-14-26,27-15-6-2-7-16-27)28-17-8-3-9-18-28/h1-9,13-18,20-24,35H,10-12,19H2

InChI Key

SCFKODVHLCHLLE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=C(N=N4)CCCCC5=CC=C(C=C5)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 706 mg (5.06 mmol) triphenylchloromethane in 5.0 ml DMF was added at 0° C. to a solution of 500 mg (2.30 mmol) 4-(4-1H-[1,2,3]triazol-4-yl-butyl)-phenol and 512 mg (5.06 mmol) triethylamine in 5.0 ml DMF. The mixture was allowed to reach r.t. overnight and solvents were removed in vacuo. After distribution of the residue between water and ethyl acetate, the organic phase was dried (sodium sulphate), solvents distilled off and the residue purified by column chromatography on silica gel (heptane/ethyl acetate 2:1).
Quantity
706 mg
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
512 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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